Cas no 1823029-74-8 (5-(Acetamidomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(Acetamidomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• CAS No: 1823029-74-8
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5638503
• PubChem ID: 19108615
• Update Time: 2023-09-10

5-(Acetamidomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(acetamidomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• 1823029-74-8
• EN300-28271571
• 5-(Acetamidomethyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C7H10N2O4/c1-4(10)8-3-5-2-6(7(11)12)9-13-5/h5H,2-3H2,1H3,(H,8,10)(H,11,12)
• InChI Key： PADHGBAAQAIIEQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(C)=O)CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines